An In-depth Technical Guide to the Chemical Properties and Structure of Tetracosactide Hexaacetate
An In-depth Technical Guide to the Chemical Properties and Structure of Tetracosactide Hexaacetate
For Researchers, Scientists, and Drug Development Professionals
Introduction
Tetracosactide hexaacetate, a synthetic polypeptide analogue of adrenocorticotropic hormone (ACTH), serves as a crucial diagnostic and therapeutic agent.[1][2] It comprises the first 24 amino acids of the native human ACTH, a sequence that confers its full biological activity.[3] This technical guide provides a comprehensive overview of the chemical properties, structure, and mechanism of action of tetracosactide hexaacetate, intended to support research, and drug development activities.
Chemical Properties
Tetracosactide hexaacetate is a well-characterized synthetic peptide with defined physicochemical properties. These properties are critical for its formulation, stability, and biological activity.
| Property | Value | Source(s) |
| Molecular Formula | C₁₄₈H₂₃₄N₄₀O₄₃S | [4] |
| Molecular Weight | 3293.76 g/mol | [4] |
| Solubility | Freely soluble in water (≥ 100 mg/mL); sparingly soluble in water. | [5][6][7] |
| Appearance | White to off-white, flocculent, hygroscopic powder. | [6] |
| Storage | Store refrigerated at 2 to 8°C, protected from light.[1] |
Chemical Structure
The primary structure of tetracosactide is a specific sequence of 24 amino acids. This sequence is identical to the N-terminal 1-24 region of human ACTH.[3]
Amino Acid Sequence:
Ser-Tyr-Ser-Met-Glu-His-Phe-Arg-Trp-Gly-Lys-Pro-Val-Gly-Lys-Lys-Arg-Arg-Pro-Val-Lys-Val-Tyr-Pro[5]
The full chemical name is L-seryl-L-tyrosyl-L-seryl-L-methionyl-L-α-glutamyl-L-histidyl-L-phenylalanyl-L-arginyl-L-tryptophyl-glycyl-L-lysyl-L-prolyl-L-valyl-glycyl-L-lysyl-L-lysyl-L-arginyl-L-arginyl-L-prolyl-L-valyl-L-lysyl-L-valyl-L-tyrosyl-L-proline acetic acid.[5]
Mechanism of Action and Signaling Pathway
Tetracosactide exerts its biological effects by binding to and activating the melanocortin 2 receptor (MC2R), a G protein-coupled receptor (GPCR) predominantly expressed in the adrenal cortex.[8][9] This interaction initiates a downstream signaling cascade crucial for steroidogenesis.
Upon binding of tetracosactide to the MC2R, the associated Gs alpha subunit is activated. This, in turn, stimulates adenylyl cyclase to convert ATP into cyclic AMP (cAMP).[9][10] The elevated intracellular cAMP levels lead to the activation of Protein Kinase A (PKA).[10][11] PKA then phosphorylates various downstream target proteins, including transcription factors and enzymes involved in the synthesis of corticosteroids such as cortisol from cholesterol.[11]
Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS)
The synthesis of tetracosactide is typically achieved through solid-phase peptide synthesis (SPPS), a well-established method for producing peptides.[12]
Methodology:
-
Resin Selection and Preparation: A suitable resin, such as 2-chlorotrityl chloride resin, is chosen as the solid support. The resin is swelled in an appropriate solvent (e.g., dichloromethane) to prepare it for the first amino acid coupling.[8]
-
Amino Acid Coupling: The C-terminal amino acid (Proline in the case of tetracosactide) is first attached to the resin. Subsequently, the remaining amino acids are sequentially coupled to the growing peptide chain. Each amino acid is protected with a temporary N-terminal protecting group (e.g., Fmoc) and a permanent side-chain protecting group. Activation of the carboxylic acid group of the incoming amino acid is required for efficient peptide bond formation.
-
Deprotection: After each coupling step, the N-terminal protecting group is removed to allow for the addition of the next amino acid.
-
Cleavage and Deprotection: Once the entire peptide sequence is assembled, the peptide is cleaved from the resin, and the side-chain protecting groups are removed, typically using a strong acid cocktail (e.g., trifluoroacetic acid).[13]
-
Purification: The crude peptide is then purified to a high degree of purity using techniques such as reversed-phase high-performance liquid chromatography (RP-HPLC).[14]
ACTH Stimulation Test (Short Synacthen Test)
This diagnostic test assesses the functional capacity of the adrenal cortex.[15]
Methodology:
-
Baseline Sample: A baseline blood sample is collected to measure the basal plasma cortisol level.[1]
-
Administration: A standardized dose of tetracosactide (e.g., 250 micrograms) is administered, typically via intramuscular or intravenous injection.[16][17]
-
Post-Stimulation Samples: Blood samples are collected at specific time points after administration (e.g., 30 and 60 minutes) to measure the stimulated plasma cortisol levels.[1][16]
-
Analysis: A significant increase in plasma cortisol levels from baseline indicates a normal adrenal response. A blunted or absent response may suggest adrenal insufficiency.[15]
Receptor Binding Assay
To determine the binding affinity of tetracosactide for its receptor, a competitive receptor binding assay can be employed.
Methodology:
-
Preparation: Cell membranes expressing the MC2R are prepared. A radiolabeled ligand (e.g., ¹²⁵I-ACTH) is used as a tracer.
-
Competition: The cell membranes are incubated with a fixed concentration of the radiolabeled ligand and varying concentrations of unlabeled tetracosactide.
-
Separation and Detection: The bound and free radioligand are separated (e.g., by filtration), and the amount of radioactivity bound to the membranes is quantified.
-
Analysis: The data are used to generate a competition curve, from which the half-maximal inhibitory concentration (IC₅₀) can be determined. The binding affinity (Ki) can then be calculated using the Cheng-Prusoff equation.
cAMP Assay
To quantify the functional activity of tetracosactide in stimulating its receptor, a cAMP assay is performed.
Methodology:
-
Cell Culture: Cells expressing the MC2R are cultured.
-
Stimulation: The cells are treated with varying concentrations of tetracosactide.
-
Lysis and Detection: The cells are lysed, and the intracellular cAMP levels are measured using a competitive immunoassay, often employing techniques like Homogeneous Time-Resolved Fluorescence (HTRF).[7]
-
Analysis: A dose-response curve is generated by plotting the cAMP concentration against the tetracosactide concentration, allowing for the determination of the half-maximal effective concentration (EC₅₀). Tetracosactide has been shown to activate the human melanocortin-4 receptor (MC4R) with an EC₅₀ of 0.65 nM.[5][18]
Conclusion
Tetracosactide hexaacetate is a synthetic peptide with well-defined chemical properties and a precise amino acid sequence that mimics the biological activity of endogenous ACTH. Its mechanism of action through the MC2R and the subsequent cAMP signaling pathway is fundamental to its role in stimulating corticosteroid production. The experimental protocols outlined in this guide provide a framework for the synthesis, purification, and functional characterization of this important pharmaceutical agent. This comprehensive technical overview serves as a valuable resource for professionals engaged in the research and development of peptide-based therapeutics.
References
- 1. kemh.health.wa.gov.au [kemh.health.wa.gov.au]
- 2. Identification and characterization of impurities of tetracosactide by capillary electrophoresis and liquid chromatography coupled to time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Cosyntropin | C136H210N40O31S | CID 16129617 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. peptide.com [peptide.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. pdf.hres.ca [pdf.hres.ca]
- 7. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 8. Tetracosactide Acetate [benchchem.com]
- 9. caymanchem.com [caymanchem.com]
- 10. Mechanisms of Melanocortin-2 Receptor (MC2R) Internalization and Recycling in Human Embryonic Kidney (HEK) Cells: Identification of Key Ser/Thr (S/T) Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Intracellular signaling mechanisms of the melanocortin receptors: current state of the art - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Tetracosactide acetate (Ref: AC-8933) [sitem.herts.ac.uk]
- 13. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
- 14. agilent.com [agilent.com]
- 15. ACTH stimulation test - Wikipedia [en.wikipedia.org]
- 16. seslhd.health.nsw.gov.au [seslhd.health.nsw.gov.au]
- 17. resources.schn.health.nsw.gov.au [resources.schn.health.nsw.gov.au]
- 18. medchemexpress.com [medchemexpress.com]
